Cas no 1186663-34-2 (6-methanesulfonylpyridine-3-carboxylic acid)

• Product Name: 6-methanesulfonylpyridine-3-carboxylic acid
• CAS No: 1186663-34-2
• MF: C₇H₇NO₄S
• MW: 201.199780702591
• MDL: MFCD12828704
• CID: 1056181
• Update Time: 2025-04-20

6-methanesulfonylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Methylsulfonyl)nicotinic acid
• 6-(methylsulfonyl)-3-Pyridinecarboxylic acid
• 6-(Methylsulfonyl)nicotinicAcid
• VXELRDIIZXYOMH-UHFFFAOYSA-N
• SY006330
• 6-methylsulfonylpyridine-3-carboxylic acid
• 6-methanesulfonylpyridine-3-carboxylic acid
• Z7935
• 3-Pyridinecarboxylic acid, 6-(methylsulfonyl)-

• MDL： MFCD12828704
• Inchi： 1S/C7H7NO4S/c1-13(11,12)6-3-2-5(4-8-6)7(9)10/h2-4H,1H3,(H,9,10)
• InChI Key： VXELRDIIZXYOMH-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C(=O)O)=CN=1)(=O)=O

Computed Properties

• Exact Mass: 201.01000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 292
• Topological Polar Surface Area: 92.7

Experimental Properties

• PSA: 92.71000
• LogP: 1.26410